Cas no 1504090-25-8 (4-(1-methyl-1H-imidazol-2-yl)butanal)

• Product Name: 4-(1-methyl-1H-imidazol-2-yl)butanal
• CAS No: 1504090-25-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6394406
• PubChem ID: 79760928
• Update Time: 2025-11-01

4-(1-methyl-1H-imidazol-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-2-yl)butanal
• 1H-Imidazole-2-butanal, 1-methyl-
• CS-0350393
• AKOS018318752
• EN300-1859797
• 1504090-25-8

• Inchi： 1S/C8H12N2O/c1-10-6-5-9-8(10)4-2-3-7-11/h5-7H,2-4H2,1H3
• InChI Key： LZIMLPGCWMRGFC-UHFFFAOYSA-N
• SMILES： C1(CCCC=O)N(C)C=CN=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 315.6±25.0 °C(Predicted)
• pka: 7.72±0.25(Predicted)

Additional information on 4-(1-methyl-1H-imidazol-2-yl)butanal

Comprehensive Overview of 4-(1-methyl-1H-imidazol-2-yl)butanal (CAS No. 1504090-25-8): Properties, Applications, and Industry Insights

4-(1-methyl-1H-imidazol-2-yl)butanal (CAS No. 1504090-25-8) is a specialized organic compound featuring a unique molecular structure combining an imidazole ring with an aldehyde functional group. This compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its versatile reactivity and potential as a building block for complex molecules. The presence of both the 1-methyl-1H-imidazole moiety and the butanal chain creates distinct electronic properties that enable diverse chemical transformations.

In recent years, the demand for imidazole derivatives like 4-(1-methyl-1H-imidazol-2-yl)butanal has surged, particularly in drug discovery programs targeting kinase inhibitors and GPCR modulators. Researchers frequently search for "imidazole aldehyde applications" or "CAS 1504090-25-8 synthesis methods," reflecting the compound's growing importance in medicinal chemistry. The 1-methyl substitution on the imidazole ring enhances stability while maintaining the heterocycle's characteristic hydrogen bonding capacity, making it valuable for molecular recognition studies.

The compound's physicochemical properties include moderate water solubility due to its polar aldehyde group, combined with lipophilic characteristics from the imidazole-butyl structure. This amphiphilic nature makes it particularly interesting for formulations requiring balanced partition coefficients. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) are commonly employed for purity assessment of 4-(1-methyl-1H-imidazol-2-yl)butanal, with researchers often querying "CAS 1504090-25-8 analytical methods" in scientific databases.

From a synthetic chemistry perspective, 4-(1-methyl-1H-imidazol-2-yl)butanal serves as a crucial intermediate in multicomponent reactions, particularly in Ugi-type condensations and reductive amination protocols. Its reactive aldehyde functionality allows for straightforward derivatization, while the imidazole nitrogen atoms can participate in coordination chemistry. Recent patent literature reveals innovative applications in catalyst design, with particular interest in asymmetric synthesis methodologies that leverage the compound's chiral potential.

Environmental and regulatory considerations for 4-(1-methyl-1H-imidazol-2-yl)butanal have become increasingly important, with researchers examining its biodegradation pathways and ecotoxicological profile. The compound's imidazole core has demonstrated favorable metabolic stability in biological systems, contributing to its popularity in prodrug design. Current Good Manufacturing Practice (cGMP) compliant production of CAS 1504090-25-8 requires strict control of impurities, particularly related compounds and residual solvents.

Emerging applications in material science have expanded the utility of 4-(1-methyl-1H-imidazol-2-yl)butanal beyond traditional chemical synthesis. Its incorporation into polymeric systems has shown promise for creating functional materials with tunable electronic properties. The compound's ability to form stable complexes with transition metals has sparked interest in organic electronics, with research groups investigating its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Quality control specifications for 4-(1-methyl-1H-imidazol-2-yl)butanal typically require ≥95% purity by HPLC, with particular attention to the absence of oxidative degradation products. Storage recommendations generally suggest protection from light and moisture at controlled temperatures, with many suppliers offering the compound as a stabilized solution to prevent aldehyde polymerization. Analytical certificates for CAS 1504090-25-8 batches typically include comprehensive characterization data from NMR, IR spectroscopy, and elemental analysis.

The global market for imidazole-based compounds like 4-(1-methyl-1H-imidazol-2-yl)butanal continues to grow, driven by pharmaceutical industry demand and expanding applications in specialty chemicals. Supply chain considerations have become particularly relevant, with manufacturers optimizing synthetic routes to improve yield and reduce environmental impact. Recent advances in continuous flow chemistry have demonstrated potential for more efficient production of CAS 1504090-25-8, addressing scalability challenges associated with traditional batch processes.

Future research directions for 4-(1-methyl-1H-imidazol-2-yl)butanal include exploration of its biochemical interactions and potential therapeutic applications. The compound's structural features make it a candidate for fragment-based drug discovery, particularly in targeting protein-protein interactions. Computational chemistry approaches are being increasingly employed to predict the behavior of imidazole-aldehyde hybrids in biological systems, reducing development timelines for new applications.